Cas no 1478685-06-1 (5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid
• CAS No: 1478685-06-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD21274191
• CID: 4783622
• Update Time: 2025-06-10

5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylthiophen-2-yl)pyridine-3-carboxylic acid
• 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid

• MDL： MFCD21274191
• Inchi： 1S/C11H9NO2S/c1-7-2-3-10(15-7)8-4-9(11(13)14)6-12-5-8/h2-6H,1H3,(H,13,14)
• InChI Key： UKHOKCGZQBNTRS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4

Additional information on 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid

5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1478685-06-1, commonly referred to as 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a thiophene moiety and a carboxylic acid group. The methylthiophene substituent adds complexity to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design and material science.

Recent studies have highlighted the importance of 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid in the development of novel therapeutic agents. Its structure allows for diverse interactions, making it a promising candidate for targeting various biological pathways. For instance, researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key enzymes involved in inflammatory responses. The carboxylic acid group plays a crucial role in these interactions, providing the molecule with the necessary acidity to bind to target proteins effectively.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The conjugated system formed by the pyridine and thiophene rings contributes to its stability and reactivity, making it a candidate for use in organic electronics. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The methylthiophene substituent enhances the molecule's ability to absorb light, which is critical for these applications.

The synthesis of 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale. The use of transition metal catalysts has been particularly beneficial in facilitating key steps such as cross-coupling reactions.

One of the most exciting developments involving this compound is its role in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for targeted drug delivery. Recent studies have focused on its potential as a carrier for anticancer drugs, where it can enhance the specificity and efficacy of treatment while minimizing side effects.

In conclusion, 5-(5-Methylthiophen-2-yl)pyridine-3-carboxylic acid (CAS No. 1478685-06-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields such as pharmacology, materials science, and organic chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.